Cas no 1355214-54-8 (3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)phenol)

• Product Name: 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)phenol
• CAS No: 1355214-54-8
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5059208
• Update Time: 2025-11-05

3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)phenol
• 3-(5,6,7,8-Tetrahydro-imidazo[1,2-a]pyridin-3-yl)-phenol

• Inchi： 1S/C13H14N2O/c16-11-5-3-4-10(8-11)12-9-14-13-6-1-2-7-15(12)13/h3-5,8-9,16H,1-2,6-7H2
• InChI Key： AMPNFPNETXAMLY-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1=CN=C2CCCCN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2
• Topological Polar Surface Area: 38

Additional information on 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)phenol

3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)phenol

The compound 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)phenol with CAS No. 1355214-54-8 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

The molecular structure of 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)phenol is characterized by a phenol group attached to a tetrahydroimidazo[1,2-a]pyridine moiety. This combination creates a molecule with both aromatic and heterocyclic components, which are often associated with interesting biological activities. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents.

One of the key aspects of this compound is its ability to interact with various biological targets due to its structural complexity. Researchers have explored its potential as an inhibitor of specific enzymes and receptors, which could make it a valuable tool in treating a range of diseases. For instance, preliminary findings suggest that 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)phenol may exhibit anti-inflammatory and antioxidant properties.

The synthesis of CAS No. 1355214-54-8 involves a multi-step process that combines traditional organic chemistry techniques with modern synthetic methodologies. The synthesis begins with the preparation of the imidazo[1,2-a]pyridine ring system through a series of cyclization reactions. Subsequent steps involve functional group transformations to introduce the phenolic group at the desired position on the ring.

One of the most promising applications of this compound lies in its potential use as a building block for more complex molecules with enhanced biological activity. By modifying the substituents on the imidazo[1,2-a]pyridine ring or the phenolic group, chemists can explore a wide range of structural variations that may lead to improved pharmacokinetic profiles and efficacy.

In terms of pharmacological evaluation, recent studies have focused on assessing the bioavailability and metabolic stability of CAS No. 1355214-54-8 in preclinical models. These studies are crucial for determining whether this compound can be developed into a viable drug candidate or if further modifications are necessary to enhance its therapeutic potential.

Moreover, computational modeling techniques have been employed to predict the binding affinity of CAS No. 1355214-54-8 to various protein targets. These computational studies provide valuable insights into the molecular interactions that govern the compound's biological activity and guide further experimental work.

In conclusion, CAS No. 1355214-54-8, also known as 3-(5,6,7,8-Tetrahydroimidazo[1,a]pyridin-yl)phenol, represents an exciting area of research in contemporary organic chemistry and pharmacology due to its unique structure and promising biological properties.